Cas no 801990-03-4 (3H-Pyrazol-3-one,2,4-dihydro-5-methyl-2-[2-(4-piperidinyl)ethyl]-)

• Product Name: 3H-Pyrazol-3-one,2,4-dihydro-5-methyl-2-[2-(4-piperidinyl)ethyl]-
• CAS No: 801990-03-4
• MF: C₁₁H₁₉N₃O
• MW: 209.288062334061
• CID: 713071
• Update Time: 2022-07-26

3H-Pyrazol-3-one,2,4-dihydro-5-methyl-2-[2-(4-piperidinyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one,2,4-dihydro-5-methyl-2-[2-(4-piperidinyl)ethyl]-
• 2-Pyrazolin-5-one,3-methyl-1-[2-(4-piperidyl)ethyl]- (8CI)
• 2-Pyrazolin-5-one,3-methyl-1-[2-(4-piperidyl)ethyl]-(8CI)

• Inchi： 1S/C11H19N3O/c1-9-8-11(15)14(13-9)7-4-10-2-5-12-6-3-10/h10,12H,2-8H2,1H3
• InChI Key： LLHNVFHGRZSNBM-UHFFFAOYSA-N
• SMILES： N1=C(C)CC(=O)N1CCC1CCNCC1

Computed Properties

• Exact Mass: 209.153
• Monoisotopic Mass: 209.153
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.7A^2
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing